Cas no 2248382-50-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate
• CAS No: 2248382-50-3
• MF: C₁₄H₁₀F₂N₄O₄
• MW: 336.250409603119
• CID: 6290973
• PubChem ID: 165726539
• Update Time: 2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6526556
• 2248382-50-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate

• Inchi： 1S/C14H10F2N4O4/c15-14(16,5-7-19-8-6-17-18-19)13(23)24-20-11(21)9-3-1-2-4-10(9)12(20)22/h1-4,6,8H,5,7H2
• InChI Key： AIXCNSJLDCQAAH-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(CCN1C=CN=N1)F

Computed Properties

• Exact Mass: 336.06701114g/mol
• Monoisotopic Mass: 336.06701114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate, with the CAS number NO2248382-50-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. The molecule's structure incorporates a 1,3-dioxo moiety fused with a isoindole ring system, which contributes to its stability and reactivity. Additionally, the presence of a triazole group further enhances its functional versatility.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The difluoro substituent within the molecule plays a crucial role in modulating its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Furthermore, the integration of a butanoate group facilitates interactions with biological targets, potentially enhancing bioavailability and efficacy. Researchers have also explored the use of this compound in the synthesis of advanced polymers and coatings due to its unique electronic properties.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving isoindole precursors and triazole intermediates. The reaction pathways often involve carefully controlled conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

The application of computational chemistry tools has provided deeper insights into the molecular behavior of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for predicting its interactions with biological systems. Moreover, molecular dynamics simulations have shed light on its conformational flexibility and stability under various environmental conditions.

In conclusion, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-difluoro-4-(1H-1,2,3-triazol-1-yl)butanoate represents a significant advancement in modern organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key research focus. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly vital role in both scientific innovation and industrial applications.